Cas no 77190-00-2 (Benzenethiol, 3-chloro-2,4,6-trimethoxy-)

• Product Name: Benzenethiol, 3-chloro-2,4,6-trimethoxy-
• CAS No: 77190-00-2
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 1783624
• Update Time: 2024-11-18

Benzenethiol, 3-chloro-2,4,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-chloro-2,4,6-trimethoxy-

• Inchi： 1S/C9H11ClO3S/c1-11-5-4-6(12-2)9(14)8(13-3)7(5)10/h4,14H,1-3H3
• InChI Key： MBFQRADTPKVSKB-UHFFFAOYSA-N
• SMILES： C1(S)=C(OC)C=C(OC)C(Cl)=C1OC

Computed Properties

• Exact Mass: 234.01183

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Melting Point: 80-82 °C
• Boiling Point: 360.5±42.0 °C(Predicted)
• PSA: 27.69
• pka: 5.98±0.50(Predicted)